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Compound of Interest

ALUMINUM
SESQUICHLOROHYDRATE

cat. No.: B1171100

Compound Name:

Essential Safety and Handling Guide for Aluminum
Sesquichlorohydrate

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is of paramount importance. This guide provides immediate and essential
safety protocols, logistical information, and disposal plans for Aluminum
Sesquichlorohydrate, ensuring a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling Aluminum Sesquichlorohydrate, the use of appropriate personal protective
equipment is critical to minimize exposure and ensure personal safety. The following table
summarizes the recommended PPE.
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Protection Type Recommended Equipment  Details

Should be worn at all times

Eye Protection Chemical splash goggles when handling the substance
to protect against splashes.[1]

Nitrile or neoprene gloves are
Hand Protection Chemically resistant gloves recommended to prevent skin
contact.[1]

A lab coat or other protective

Skin Protection Protective clothing clothing should be worn to

prevent skin contact.[1]

Recommended when
) ) MSHA/NIOSH-approved ventilation is inadequate or
Respiratory Protection ) )
respirator when dust, mist, or vapors may

be generated.[1][2]

Occupational Exposure Limits

While a specific Occupational Exposure Limit (OEL) for Aluminum Sesquichlorohydrate has
not been established by all major regulatory bodies, it is recommended to adhere to the limits
for related aluminum compounds as a conservative measure.

Time-Weighted Average

Organization Exposure Limit (as Al)
(TWA)

1 mg/m3 (for Aluminum
ACGIH TLV _ _ 8-hour TWA[3]
chloride hydroxide)

NIOSH REL 2 mg/m3 8-hour TWA[1]

Chemical and Physical Properties
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Property Value

Appearance Colorless to pale yellow crystalline powder[2]
Odor Odorless|[2]

Formula Al2CI(OH)s-2H20]2]

Molecular Weight 210.48 g/mol [2]

. Stable under recommended storage
Stability -
conditions[2]

Handling and Storage Protocols

Handling:

Avoid all contact with skin, eyes, and clothing.[3]

Refrain from breathing in any dust, mists, or vapors.[3]

Ensure thorough hand washing after handling the substance.[3]

Provide appropriate exhaust ventilation where dust is formed.
Storage:

o Keep containers tightly closed in a dry and well-ventilated place.[2][3]
o Store at temperatures below 60 °C.[3]

» Store away from incompatible materials such as alkalis and oxidizing agents.[2] Contact with
certain metals like aluminum, zinc, and tin may release hydrogen gas.[3]

Disposal Plan
Waste Disposal:

» Dispose of waste and unused product in accordance with all federal, state, and local
regulations.[3]
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Do not allow the chemical or its container to contaminate ponds, waterways, or ditches.[3]

Container Disposal:

Empty containers should be transported to an approved waste handling site for recycling or
disposal.[3]

Emergency Procedures

Spills:

Keep personnel away from the spill area.
Use personal protective equipment.
Prevent further leakage or spillage if it is safe to do so.

Mechanically take up the spilled material and place it in appropriate containers for disposal.
Avoid creating a powder cloud.

Thoroughly clean the contaminated surface.

Prevent the product from entering drains.

First Aid:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. If eye irritation persists, consult a specialist.[3]

Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation appears,
consult a physician.[3]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention
immediately if symptoms occur.[3]

Ingestion: If swallowed, seek medical advice immediately and show the safety data sheet or
label. Do not induce vomiting without medical advice.[3]
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Personal Protective Equipment Workflow for Handling Aluminum Sesquichlorohydrate
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Caption: PPE decision workflow for handling Aluminum Sesquichlorohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling ALUMINUM
SESQUICHLOROHYDRATE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171100#personal-protective-equipment-for-
handling-aluminum-sesquichlorohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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